N-Cyclohexyl-N'-(4-pyridyl)urea
Cat. No. B8731993
M. Wt: 219.28 g/mol
InChI Key: CQSQWHFDVZITNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07217722B2
Procedure details
4-Aminopyridine (100 mg, 1.06 mmol) and cyclohexyl isocyanate (146.3 mg, 1.17 mmol) were dissolved in toluene, and the mixture was then stirred at 110° C. for 4 hr.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][N:5]=[CH:4][CH:3]=1.[CH:8]1([N:14]=[C:15]=[O:16])[CH2:13][CH2:12][CH2:11][CH2:10][CH2:9]1>C1(C)C=CC=CC=1>[CH:8]1([NH:14][C:15]([NH:1][C:2]2[CH:7]=[CH:6][N:5]=[CH:4][CH:3]=2)=[O:16])[CH2:13][CH2:12][CH2:11][CH2:10][CH2:9]1
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Inputs
Step One
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Name
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|
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Quantity
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100 mg
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Type
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reactant
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Smiles
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NC1=CC=NC=C1
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Name
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Quantity
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146.3 mg
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Type
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reactant
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Smiles
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C1(CCCCC1)N=C=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was then stirred at 110° C. for 4 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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Smiles
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C1(CCCCC1)NC(=O)NC1=CC=NC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
